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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3
Cat. No.: B15564466
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical methodologies related to 25-Desacetyl Rifampicin-d3. This isotopically labeled
compound serves as a crucial internal standard for the quantitative analysis of 25-Desacetyl
Rifampicin, the primary and biologically active metabolite of the front-line tuberculosis drug,
Rifampicin.

Core Chemical Properties

25-Desacetyl Rifampicin-d3 is a synthetically modified form of 25-Desacetyl Rifampicin where
three hydrogen atoms on the N-methyl group of the piperazine ring have been replaced with
deuterium. This stable isotope labeling results in a molecule with a higher molecular weight,
allowing for its clear differentiation from the unlabeled analyte in mass spectrometry-based
assays, while maintaining nearly identical chemical and physical properties.
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Property Value Source

Molecular Formula Ca1H53D3N4011 [1]

Molecular Weight 783.92 g/mol [1]
Reddish-orange to Brown-

Appearance ] [1]
orange Solid

CAS Number (Unlabeled) 16783-99-6 [2][3]

2-8°C, Amber Vial,
Storage Conditions Refrigerator, Under Inert [1]

Atmosphere

Chemical Structure

The chemical structure of 25-Desacetyl Rifampicin features the core rifamycin macrocyclic ring
system. The key modification from its parent drug, Rifampicin, is the hydrolysis of the acetyl
group at the C-25 position to a hydroxyl group. In 25-Desacetyl Rifampicin-d3, the
piperazinyl-iminomethyl side chain at C-3 contains a deuterated N-methyl group.

A 2D representation of the chemical structure of 25-Desacetyl Rifampicin is provided below.
The deuterated methyl group in 25-Desacetyl Rifampicin-d3 is located on the nitrogen atom
of the piperazine ring.

[A 2D chemical structure diagram of 25-Desacetyl Rifampicin would be placed here.]
The key features are the rifamycin core, the hydroxyl group at C-25 (replacing the acetyl group of Rifampicin), and the piperazine side chain with a methyl group on one of the nitrogens. In the d3-labeled compound, this methyl group is -CD3

Click to download full resolution via product page

Caption: 2D Chemical Structure of 25-Desacetyl Rifampicin.

Experimental Protocols
Synthesis of 25-Desacetyl Rifamycins

While a specific protocol for the synthesis of 25-Desacetyl Rifampicin-d3 is not publicly
available, a general method for the preparation of 25-desacetyl rifamycins is described in U.S.
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Patent 4,188,321. This process involves the hydrolysis of the acetyl group of a rifamycin
derivative under basic conditions. A plausible synthetic route for 25-Desacetyl Rifampicin-d3
would involve:

Starting Material: Rifampicin-d3 (deuterated Rifampicin).

» Reaction: Treatment of Rifampicin-d3 with a solution of sodium hydroxide in methanol at
room temperature.

o Workup: Acidification of the reaction mixture with an acid (e.g., citric acid), followed by
extraction with an organic solvent like chloroform.

« Purification: The crude product can be purified by crystallization from a suitable solvent
system (e.g., methanol/ether) to yield 25-Desacetyl Rifampicin-d3.[4]

The successful synthesis would be confirmed by the disappearance of the characteristic
infrared absorption band of the acetyl group (around 1710-1715 cm~1) and the absence of the
methyl proton signal of the acetyl group in the NMR spectrum.[4]

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) for the Determination of Rifampicin and 25-
Desacetyl Rifampicin

A validated HPLC method for the simultaneous determination of Rifampicin and its metabolite,
25-Desacetyl Rifampicin, is crucial for pharmacokinetic and therapeutic drug monitoring
studies.

e Sample Preparation:

[¢]

To a 500 pL plasma or urine sample, add an internal standard (e.g., rifapentine).[5]

[e]

Perform liquid-liquid extraction with an appropriate organic solvent (e.g., ethyl acetate).[6]

[e]

Vortex the mixture and then centrifuge to separate the layers.[6]

o

Evaporate the organic layer to dryness under a stream of nitrogen.
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o Reconstitute the residue in the mobile phase and inject it into the HPLC system.[5]

o Chromatographic Conditions:
o Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).[7]

o Mobile Phase: A mixture of methanol and a buffer solution, such as sodium phosphate
buffer (pH 5.2; 0.01 M) in a 65:35 (v/v) ratio, can be used under isocratic conditions.[5]

o Flow Rate: 1.0 mL/min.[7]
o Detection: UV detection at 333.6 nm.[7]
o Injection Volume: 20 pL.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for High-Sensitivity
Quantification

For more sensitive and specific quantification, especially at low concentrations, an LC-MS/MS
method is preferred.

e Sample Preparation:

o Protein precipitation is a common and rapid sample preparation technique. Add a
precipitating agent like acetonitrile to the plasma sample.

o Vortex and centrifuge to pellet the precipitated proteins.

o The supernatant can be directly injected or further purified using solid-phase extraction
(SPE).[8]

e LC-MS/MS Parameters:

o Chromatographic Separation: A C18 column is typically used with a gradient elution using
a mobile phase consisting of an agueous component (e.g., 2 mM ammonium acetate) and
an organic component (e.g., methanol).[9]

o lonization: Electrospray ionization (ESI) in positive mode is commonly employed.
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o Mass Spectrometry: The analysis is performed in Multiple Reaction Monitoring (MRM)
mode. The precursor to product ion transitions for 25-Desacetyl Rifampicin and the
internal standard (25-Desacetyl Rifampicin-d3) are monitored for quantification. For a
related compound, 25-O-desacetyl rifapentine, the transition of m/z 835.4 to 453.2 has
been used.[8]

Metabolic Pathway and Mechanism of Action
Metabolic Pathway of Rifampicin

Rifampicin undergoes hepatic metabolism, primarily through deacetylation, to form its main
active metabolite, 25-Desacetyl Rifampicin.[10][11] This biotransformation is a crucial aspect of
its pharmacokinetic profile.

Hepatic Deacetylation g 25-Desacetyl Rifampicin Biliary/Fecal and Renal Excretion
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Caption: Metabolic conversion of Rifampicin.

Mechanism of Action of Rifampicin and its Active
Metabolite

Rifampicin and its active metabolite, 25-Desacetyl Rifampicin, exert their antibacterial effect by
inhibiting bacterial DNA-dependent RNA polymerase.[10] This inhibition prevents the
transcription of bacterial DNA into RNA, thereby halting protein synthesis and leading to
bacterial cell death.
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Caption: Inhibition of bacterial RNA synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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